Cas no 853751-14-1 (ethyl 4-(3,5-dichloro-2-hydroxybenzenesulfonyl)piperazine-1-carboxylate)

Ethyl 4-(3,5-dichloro-2-hydroxybenzenesulfonyl)piperazine-1-carboxylate is a sulfonamide-based piperazine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a dichlorophenol moiety and a sulfonyl group linked to a piperazine ring, which is further functionalized with an ethyl carboxylate. This compound may serve as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. The presence of both electron-withdrawing (sulfonyl, chloro) and electron-donating (hydroxy) groups enhances its reactivity in selective chemical transformations. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies in drug discovery.
ethyl 4-(3,5-dichloro-2-hydroxybenzenesulfonyl)piperazine-1-carboxylate structure
853751-14-1 structure
Product Name:ethyl 4-(3,5-dichloro-2-hydroxybenzenesulfonyl)piperazine-1-carboxylate
CAS No:853751-14-1
MF:C13H16Cl2N2O5S
MW:383.247540473938
CID:6010396
PubChem ID:2148029
Update Time:2025-10-18

ethyl 4-(3,5-dichloro-2-hydroxybenzenesulfonyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-(3,5-dichloro-2-hydroxybenzenesulfonyl)piperazine-1-carboxylate
    • ethyl 4-[(3,5-dichloro-2-hydroxyphenyl)sulfonyl]-1-piperazinecarboxylate
    • 1-Piperazinecarboxylic acid, 4-[(3,5-dichloro-2-hydroxyphenyl)sulfonyl]-, ethyl ester
    • Z104340750
    • AS-871/43240706
    • Oprea1_722915
    • 853751-14-1
    • AKOS001136756
    • ethyl 4-((3,5-dichloro-2-hydroxyphenyl)sulfonyl)piperazine-1-carboxylate
    • VU0489532-1
    • ethyl 4-(3,5-dichloro-2-hydroxyphenyl)sulfonylpiperazine-1-carboxylate
    • F1786-0014
    • Inchi： 1S/C13H16Cl2N2O5S/c1-2-22-13(19)16-3-5-17(6-4-16)23(20,21)11-8-9(14)7-10(15)12(11)18/h7-8,18H,2-6H2,1H3
    • InChI Key： KGLATTHNTXFTRK-UHFFFAOYSA-N
    • SMILES： N1(C(OCC)=O)CCN(S(C2=CC(Cl)=CC(Cl)=C2O)(=O)=O)CC1

Computed Properties

  • Exact Mass: 382.0156982g/mol
  • Monoisotopic Mass: 382.0156982g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 519
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 95.5Ų

Experimental Properties

  • Density: 1.519±0.06 g/cm3(Predicted)
  • Boiling Point: 522.4±60.0 °C(Predicted)
  • pka: 5.95±0.48(Predicted)

ethyl 4-(3,5-dichloro-2-hydroxybenzenesulfonyl)piperazine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1786-0014-1mg
ethyl 4-(3,5-dichloro-2-hydroxybenzenesulfonyl)piperazine-1-carboxylate
 853751-14-1 90%+
1mg
 $54.0 2023-05-17

ethyl 4-(3,5-dichloro-2-hydroxybenzenesulfonyl)piperazine-1-carboxylate Related Literature

Related Categories

853751-14-1 (ethyl 4-(3,5-dichloro-2-hydroxybenzenesulfonyl)piperazine-1-carboxylate) Related Products

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD